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Compound of Interest

Compound Name: Hexabutyldistannane

Cat. No.: B1337062 Get Quote

Essential Safety and Handling Guide for
Hexabutyldistannane
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Hexabutyldistannane (CAS No. 813-19-4). Adherence to these procedures is essential to

ensure personal safety and environmental protection.

I. Immediate Safety Information
Hexabutyldistannane is a hazardous organotin compound that is toxic if swallowed and

harmful in contact with skin.[1] It causes serious eye and skin irritation, may damage fertility or

the unborn child, and causes damage to organs through prolonged or repeated exposure.[1] It

is also very toxic to aquatic life with long-lasting effects.[1]

First Aid Measures

Immediate medical attention is required for any exposure.[1] Always show the safety data sheet

to the attending medical professional.[1]
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Exposure Route First Aid Procedure

Inhalation

Move the exposed person to fresh air at once.[2]

If breathing has stopped, perform artificial

respiration.[2] If breathing is difficult, trained

personnel may administer oxygen.[2] Seek

immediate medical attention.[2]

Skin Contact

Immediately take off all contaminated clothing.

Flush the skin with plenty of soap and water for

at least 15 minutes.[1][2] Seek immediate

medical attention.[1]

Eye Contact

Rinse cautiously with water for several minutes,

including under the eyelids.[1] Remove contact

lenses if present and easy to do.[1] Continue

rinsing for at least 15 minutes.[1] Seek

immediate medical attention from an

ophthalmologist.

Ingestion

Do NOT induce vomiting.[1] Rinse mouth with

water.[1] Immediately call a poison center or

doctor.[1]

II. Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling

Hexabutyldistannane.
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PPE Category Specifications

Eye/Face Protection

Use equipment for eye protection tested and

approved under appropriate government

standards such as NIOSH (US) or EN 166 (EU).

Safety glasses with side-shields or chemical

splash goggles are required.

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber) and chemical-resistant clothing to

prevent skin exposure.[1] Immediately change

contaminated clothing.

Respiratory Protection

All handling must be conducted in a certified

chemical fume hood to minimize inhalation risk.

[3] If vapors or aerosols are generated, use a

NIOSH/MSHA or European Standard EN 149

approved respirator with an appropriate filter

type (e.g., ABEK).[1]

Exposure Limits

Organization Limit Value

ACGIH TLV 0.1 mg/m³ (as Sn)[4]

ACGIH STEL 0.2 mg/m³ (as Sn)[4]

OSHA PEL 0.1 mg/m³ (as Sn)[4]

III. Operational Plan: Step-by-Step Handling Protocol
1. Preparation:

Ensure the chemical fume hood is certified and functioning correctly.

Cover the work surface within the fume hood with disposable absorbent liners.
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Assemble all necessary equipment (e.g., spatulas, glassware, solvents) inside the fume

hood before commencing work.

Don all required PPE as specified in the table above.

2. Handling and Use:

Work under a chemical fume hood at all times.

Avoid inhalation of any mists or vapors.

Avoid contact with skin and eyes.[5]

Do not eat, drink, or smoke when using this product.

Keep the container tightly closed when not in use.

Hexabutyldistannane is air and moisture sensitive; handle accordingly.

3. Storage:

Store in a tightly closed container in a well-ventilated place.

The storage area should be locked up or accessible only to qualified or authorized

personnel.

Store at freezer temperatures (-20°C) as recommended.[6][7][8]

IV. Disposal Plan
1. Waste Collection:

All waste generated from handling this compound must be treated as hazardous chemical

waste.[3]

Collect all contaminated solid materials, including used PPE, weigh paper, and absorbent

liners, in a dedicated, sealed, and clearly labeled hazardous waste container.[3]
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Collect any liquid waste containing Hexabutyldistannane in a separate, sealed, and clearly

labeled hazardous waste container.

Do not mix with other waste streams.

2. Disposal Procedure:

Dispose of the contents and container to an approved waste disposal plant in accordance

with national and local regulations.[1]

Do not allow the product to enter drains or release into the environment.

Handle uncleaned containers as you would the product itself.

Visual Workflow for Safe Handling of
Hexabutyldistannane

1. Preparation

Don Required PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

Prepare Fume Hood:
- Certify Functionality

- Use Absorbent Liners 2. Handling

Conduct work inside
 a chemical fume hood

Avoid:
- Inhalation

- Skin/Eye Contact
3. Storage

Store in a tightly sealed
container at -20°C in a

well-ventilated, secure area

4. Disposal

Collect all contaminated
materials as hazardous waste

Dispose through an approved
waste disposal facility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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